Cas no 16754-56-6 ((2,2,2-Triethoxyethyl)benzene)

• Product Name: (2,2,2-Triethoxyethyl)benzene
• CAS No: 16754-56-6
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• MDL: MFCD16529447
• CID: 1037141
• PubChem ID: 562983
• Update Time: 2025-10-21

(2,2,2-Triethoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (2,2,2-Triethoxyethyl)benzene
• 2-phenyl-1,1,1-triethoxyethane
• Orthoacetic acid,phenyl-,triethyl ester
• phenyl-orthoacetic acid triethyl ester
• Phenyl-orthoessigsaeure-triaethylester
• Triethylorthophenylacetat
• triethyl-orthophenylacetate
• 2,2,2-Triethoxyethylbenzene
• Benzene, (2,2,2-triethoxyethyl)-
• AKOS011074598
• VFBUQMFVSOSLNV-UHFFFAOYSA-N
• Triethyl orthophenylacetate
• (2,2,2-Triethoxyethyl)benzene #
• 16754-56-6
• CS-0336909
• SCHEMBL6303238
• Orthoacetic acid, phenyl-, triethyl ester
• Triethyl phenylorthoacetate
• DTXSID20340258
• F8889-4849

• MDL： MFCD16529447
• Inchi： 1S/C14H22O3/c1-4-15-14(16-5-2,17-6-3)12-13-10-8-7-9-11-13/h7-11H,4-6,12H2,1-3H3
• InChI Key： VFBUQMFVSOSLNV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=CC=1)(OCC)OCC

Computed Properties

• Exact Mass: 238.15700
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.99240

Additional information on (2,2,2-Triethoxyethyl)benzene

Comprehensive Guide to (2,2,2-Triethoxyethyl)benzene (CAS No. 16754-56-6): Properties, Applications, and Industry Insights

(2,2,2-Triethoxyethyl)benzene (CAS No. 16754-56-6) is a specialized organic compound with a unique molecular structure, combining a benzene ring with a triethoxyethyl side chain. This aromatic ether derivative has garnered attention in industrial and research settings due to its versatile chemical properties. Often referred to by its systematic name or CAS registry number, this compound is a subject of interest for chemists exploring solvent applications, intermediate synthesis, and material science innovations.

In recent years, the demand for high-performance solvents and specialty chemicals has surged, driven by advancements in pharmaceuticals, agrochemicals, and coatings. Searches for terms like "green solvents alternatives" or "benzene derivatives uses" reflect growing curiosity about compounds like (2,2,2-Triethoxyethyl)benzene. Its balanced polarity and stability make it a candidate for non-reactive diluents or reaction media in sensitive processes, aligning with the industry's shift toward sustainable chemistry.

The synthesis of 16754-56-6 typically involves the alkylation of benzene with triethoxyethane derivatives, a process optimized for yield and purity. Researchers frequently inquire about "CAS 16754-56-6 synthesis methods" or "triethoxyethylbenzene purification techniques," highlighting its technical relevance. Analytical data, including NMR spectra and boiling point (typically ~280°C), are critical for quality control, as discussed in forums on chemical characterization.

Applications of (2,2,2-Triethoxyethyl)benzene extend to polymer modification and crosslinking agents, where its ethoxy groups participate in condensation reactions. This aligns with trending topics like "smart materials design" and "functional additives for polymers." Additionally, its role as a latent solvent—releasing ethanol under controlled conditions—makes it valuable in slow-release formulations, a niche explored in drug delivery systems.

From an SEO perspective, combining technical keywords ("CAS 16754-56-6 solubility") with broader queries ("benzene-based solvents safety") enhances accessibility. Environmental and regulatory discussions around "low-VOC chemicals" further contextualize its potential. As industries prioritize eco-friendly alternatives, (2,2,2-Triethoxyethyl)benzene may see expanded use in water-based coatings or bio-compatible materials.

In summary, 16754-56-6 represents a bridge between traditional aromatic chemistry and modern applications. Its adaptability to high-temperature processes and compatibility with diverse reagents underscore its value. For researchers, manufacturers, or procurement specialists, understanding its structure-property relationships is key to unlocking innovative uses in line with global chemical innovation trends.